Cas no 2751620-72-9 (N,2-dimethylazetidine-2-carboxamide hydrochloride)
N,2-dimethylazetidine-2-carboxamide hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- EN300-37274566
- N,2-dimethylazetidine-2-carboxamide hydrochloride
- 2751620-72-9
-
- Inchi: 1S/C6H12N2O.ClH/c1-6(3-4-8-6)5(9)7-2;/h8H,3-4H2,1-2H3,(H,7,9);1H
- InChI Key: SXQIPFREKXSGLZ-UHFFFAOYSA-N
- SMILES: Cl.O=C(C1(C)CCN1)NC
Computed Properties
- Exact Mass: 164.0716407g/mol
- Monoisotopic Mass: 164.0716407g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 135
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 41.1Ų
N,2-dimethylazetidine-2-carboxamide hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-37274566-0.05g |
N,2-dimethylazetidine-2-carboxamide hydrochloride |
2751620-72-9 | 95.0% | 0.05g |
$249.0 | 2025-03-18 | |
| Enamine | EN300-37274566-0.1g |
N,2-dimethylazetidine-2-carboxamide hydrochloride |
2751620-72-9 | 95.0% | 0.1g |
$372.0 | 2025-03-18 | |
| Enamine | EN300-37274566-0.25g |
N,2-dimethylazetidine-2-carboxamide hydrochloride |
2751620-72-9 | 95.0% | 0.25g |
$530.0 | 2025-03-18 | |
| Enamine | EN300-37274566-0.5g |
N,2-dimethylazetidine-2-carboxamide hydrochloride |
2751620-72-9 | 95.0% | 0.5g |
$835.0 | 2025-03-18 | |
| Enamine | EN300-37274566-1.0g |
N,2-dimethylazetidine-2-carboxamide hydrochloride |
2751620-72-9 | 95.0% | 1.0g |
$1070.0 | 2025-03-18 | |
| Enamine | EN300-37274566-2.5g |
N,2-dimethylazetidine-2-carboxamide hydrochloride |
2751620-72-9 | 95.0% | 2.5g |
$2100.0 | 2025-03-18 | |
| Enamine | EN300-37274566-5.0g |
N,2-dimethylazetidine-2-carboxamide hydrochloride |
2751620-72-9 | 95.0% | 5.0g |
$3105.0 | 2025-03-18 | |
| Enamine | EN300-37274566-10.0g |
N,2-dimethylazetidine-2-carboxamide hydrochloride |
2751620-72-9 | 95.0% | 10.0g |
$4606.0 | 2025-03-18 | |
| Aaron | AR028YFR-50mg |
N,2-dimethylazetidine-2-carboxamidehydrochloride |
2751620-72-9 | 95% | 50mg |
$368.00 | 2025-02-17 | |
| Aaron | AR028YFR-100mg |
N,2-dimethylazetidine-2-carboxamidehydrochloride |
2751620-72-9 | 95% | 100mg |
$537.00 | 2025-02-17 |
N,2-dimethylazetidine-2-carboxamide hydrochloride Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
Additional information on N,2-dimethylazetidine-2-carboxamide hydrochloride
Comprehensive Overview of N,2-dimethylazetidine-2-carboxamide hydrochloride (CAS No. 2751620-72-9)
The compound N,2-dimethylazetidine-2-carboxamide hydrochloride (CAS No. 2751620-72-9) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique structural features, including the azetidine ring and carboxamide functional group, make it a valuable intermediate in drug discovery and development. Researchers are particularly interested in its potential applications in targeting neurological and metabolic disorders, aligning with current trends in precision medicine and small-molecule therapeutics.
One of the key reasons for the growing interest in N,2-dimethylazetidine-2-carboxamide hydrochloride is its role in modulating specific biological pathways. The azetidine scaffold, a four-membered nitrogen-containing ring, is known for its conformational rigidity and bioisosteric properties, which can enhance binding affinity and metabolic stability in drug candidates. This aligns with the increasing demand for novel heterocyclic compounds in medicinal chemistry, as highlighted by recent publications and patent filings.
From a synthetic chemistry perspective, the preparation of N,2-dimethylazetidine-2-carboxamide hydrochloride involves multi-step organic transformations, including ring closure and amidation reactions. The hydrochloride salt form improves solubility and stability, making it more suitable for formulation studies. These characteristics are critical for researchers exploring its use in drug delivery systems or as a pharmacophore in new therapeutic agents.
The compound's relevance extends to current discussions about sustainable chemistry and green synthesis. Many laboratories are now optimizing routes to produce N,2-dimethylazetidine-2-carboxamide hydrochloride with higher atom economy and reduced environmental impact. This reflects broader industry shifts toward eco-friendly manufacturing processes, a topic frequently searched in academic and industrial circles.
Analytical characterization of 2751620-72-9 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's purity and structural integrity, which are essential for reproducible research outcomes. The growing availability of high-quality reference standards for this compound supports its increasing use in high-throughput screening and structure-activity relationship studies.
In the context of intellectual property, N,2-dimethylazetidine-2-carboxamide hydrochloride appears in several patent applications related to kinase inhibitors and GPCR modulators. This connects to the current pharmaceutical industry focus on targeted therapies for complex diseases. The compound's molecular architecture allows for diverse derivatization, making it a versatile building block in fragment-based drug design approaches.
Safety and handling considerations for this compound follow standard laboratory protocols for organic salts. While not classified as hazardous under normal research conditions, proper personal protective equipment and ventilation are recommended during handling. These precautions align with modern laboratory safety standards that emphasize risk minimization in chemical research environments.
The commercial availability of 2751620-72-9 from specialty chemical suppliers has increased in recent years, reflecting growing demand from both academic and industrial researchers. Pricing and availability data are frequently searched topics, as researchers evaluate sourcing options for their projects. Some suppliers now offer custom synthesis and bulk quantities to support larger-scale investigations.
Future research directions for N,2-dimethylazetidine-2-carboxamide hydrochloride may explore its potential in emerging areas such as proteolysis targeting chimeras (PROTACs) or covalent inhibitor design. The compound's balanced lipophilicity and hydrogen bonding capacity make it particularly interesting for these innovative therapeutic modalities that are currently transforming drug discovery paradigms.
In summary, N,2-dimethylazetidine-2-carboxamide hydrochloride (CAS No. 2751620-72-9) represents an important structural class in modern medicinal chemistry. Its combination of synthetic accessibility, derivatization potential, and biological relevance positions it as a valuable tool for researchers addressing current challenges in drug discovery and development.
2751620-72-9 (N,2-dimethylazetidine-2-carboxamide hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)